(5α,9α,10β)-2α-Hydroxy-4β-(hydroxymethyl)-4,8β-dimethyl-18-nor-16-oxaandrosta-13(17),14-diene-3-one
(5α,9α,10β)-2α-Hydroxy-4β-(hydroxymethyl)-4,8β-dimethyl-18-nor-16-oxaandrosta-13(17),14-diene-3-one
Brand Name:
Vulcanchem
CAS No.:
111139-69-6
VCID:
VC0019066
InChI:
InChI=1S/C20H28O4/c1-18-7-6-16-19(2,8-14(22)17(23)20(16,3)11-21)15(18)5-4-12-9-24-10-13(12)18/h9-10,14-16,21-22H,4-8,11H2,1-3H3/t14-,15+,16-,18+,19-,20-/m1/s1
SMILES:
CC12CCC3C(C1CCC4=COC=C24)(CC(C(=O)C3(C)CO)O)C
Molecular Formula:
C20H28O4
Molecular Weight:
332.4 g/mol
(5α,9α,10β)-2α-Hydroxy-4β-(hydroxymethyl)-4,8β-dimethyl-18-nor-16-oxaandrosta-13(17),14-diene-3-one
CAS No.: 111139-69-6
Main Products
VCID: VC0019066
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol
| CAS No. | 111139-69-6 |
|---|---|
| Product Name | (5α,9α,10β)-2α-Hydroxy-4β-(hydroxymethyl)-4,8β-dimethyl-18-nor-16-oxaandrosta-13(17),14-diene-3-one |
| Molecular Formula | C20H28O4 |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (3bR,5aR,6S,8R,9aR,9bR)-8-hydroxy-6-(hydroxymethyl)-3b,6,9a-trimethyl-4,5,5a,8,9,9b,10,11-octahydronaphtho[2,1-e][2]benzofuran-7-one |
| Standard InChI | InChI=1S/C20H28O4/c1-18-7-6-16-19(2,8-14(22)17(23)20(16,3)11-21)15(18)5-4-12-9-24-10-13(12)18/h9-10,14-16,21-22H,4-8,11H2,1-3H3/t14-,15+,16-,18+,19-,20-/m1/s1 |
| Standard InChIKey | IABIEQUOUAZLEJ-IVPKFJTLSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H]3[C@@]([C@H]1CCC4=COC=C24)(C[C@H](C(=O)[C@]3(C)CO)O)C |
| SMILES | CC12CCC3C(C1CCC4=COC=C24)(CC(C(=O)C3(C)CO)O)C |
| Canonical SMILES | CC12CCC3C(C1CCC4=COC=C24)(CC(C(=O)C3(C)CO)O)C |
| PubChem Compound | 10336876 |
| Last Modified | Nov 11 2021 |
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